![molecular formula C10H11N5O3S B279607 4-nitro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide](/img/structure/B279607.png)
4-nitro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide
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Overview
Description
4-nitro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in scientific research. This compound has various applications in the field of medicine, and its synthesis method has been optimized to produce high yields.
Mechanism of Action
The mechanism of action of 4-nitro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide involves the binding of the compound to the ATP-binding site of GSK-3β. This binding prevents the phosphorylation of downstream substrates, leading to the inhibition of GSK-3β activity. The inhibition of GSK-3β activity results in the activation of various signaling pathways, leading to the physiological effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have anti-inflammatory effects and to reduce the formation of advanced glycation end products (AGEs) in diabetic rats. Furthermore, the compound has been shown to have anti-tumor effects in various cancer cell lines.
Advantages and Limitations for Lab Experiments
The advantages of using 4-nitro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide in lab experiments lie in its specificity and potency in inhibiting GSK-3β activity. The compound has been extensively studied, and its mechanism of action is well understood. However, the limitations of using this compound in lab experiments lie in its potential toxicity and off-target effects. Therefore, careful consideration should be given to the dosage and administration of the compound in lab experiments.
Future Directions
The future directions for the research on 4-nitro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide are numerous. One direction is to optimize the synthesis method to produce the compound in larger quantities and higher purity. Another direction is to explore the therapeutic potential of the compound in various disease models, including cancer, diabetes, and neurodegenerative diseases. Furthermore, the development of more potent and selective GSK-3β inhibitors based on the structure of this compound is also a potential future direction.
Synthesis Methods
The synthesis of 4-nitro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide is achieved through a reaction between 4-methyl-1,3-thiazole-2-amine and 4,5-dimethyl-1H-pyrazole-3-carboxylic acid. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in the presence of N,N-dimethylformamide (DMF) solvent. The yield of the reaction is optimized to 85% by using a large excess of the amine reagent.
Scientific Research Applications
The scientific research application of 4-nitro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide lies in its ability to inhibit the activity of the enzyme glycogen synthase kinase-3β (GSK-3β). GSK-3β is involved in various physiological processes, including glycogen metabolism, cell differentiation, and apoptosis. Inhibition of GSK-3β has been shown to have therapeutic potential in the treatment of various diseases, including Alzheimer's disease, bipolar disorder, and diabetes.
Properties
Molecular Formula |
C10H11N5O3S |
---|---|
Molecular Weight |
281.29 g/mol |
IUPAC Name |
1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-4-nitropyrazole-3-carboxamide |
InChI |
InChI=1S/C10H11N5O3S/c1-5-4-19-10(11-5)12-9(16)7-8(15(17)18)6(2)14(3)13-7/h4H,1-3H3,(H,11,12,16) |
InChI Key |
BYARPFFMMXJBGV-UHFFFAOYSA-N |
SMILES |
CC1=CSC(=N1)NC(=O)C2=NN(C(=C2[N+](=O)[O-])C)C |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2=NN(C(=C2[N+](=O)[O-])C)C |
Origin of Product |
United States |
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